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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties

of isopropyl methyl sulfide, with a focus on its molecular weight. Detailed methodologies for

its determination are presented, alongside structured data and visual workflows to support

advanced research and development applications.

Physicochemical Data Summary
Isopropyl methyl sulfide, also known as 2-(methylthio)propane, is an organosulfur compound

with the chemical formula C4H10S.[1][2][3][4][5][6] Its molecular and physical properties are

summarized below.

Table 1: Molecular and Physical Properties of Isopropyl Methyl Sulfide
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Property Value Source

Molecular Formula C4H10S [1][2][3][4][5][6]

Molecular Weight 90.19 g/mol [5]

Monoisotopic Mass 90.05032149 Da [5]

CAS Number 1551-21-9 [1][2][4][5][6]

Appearance Colorless Liquid [1]

Boiling Point 82.5°C at 760 mmHg [4]

Density 0.828 g/cm³ [4]

Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The chemical formula for isopropyl methyl sulfide is C4H10S.

Table 2: Atomic Composition and Molecular Weight Calculation

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 10 1.008 10.080

Sulfur S 1 32.06 32.060

Total 90.184

Note: The slight discrepancy between the calculated molecular weight and the value from

PubChem (90.19 g/mol ) is due to rounding of atomic weights.

Experimental Determination of Molecular Weight
A standard and highly accurate method for determining the molecular weight of a volatile

organic compound like isopropyl methyl sulfide is through Gas Chromatography-Mass
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Spectrometry (GC-MS).

Experimental Protocol: GC-MS Analysis
Objective: To determine the molecular weight of a pure sample of isopropyl methyl sulfide.

Materials:

Isopropyl methyl sulfide (purity >97.0%)

Helium gas (carrier gas), high purity

Methanol (solvent), HPLC grade

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Syringe for sample injection

Methodology:

Sample Preparation: A dilute solution of isopropyl methyl sulfide is prepared by dissolving

1 µL of the compound in 1 mL of methanol.

GC-MS Instrument Setup:

Gas Chromatograph:

Injector Temperature: 250°C

Column: DB-5ms (or equivalent), 30 m x 0.25 mm x 0.25 µm

Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp

to 250°C at a rate of 10°C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV
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Mass Range: m/z 35-500

Ion Source Temperature: 230°C

Transfer Line Temperature: 280°C

Injection: 1 µL of the prepared sample is injected into the GC.

Data Acquisition: The sample is vaporized and separated by the gas chromatograph. The

separated components then enter the mass spectrometer, where they are ionized,

fragmented, and detected.

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak

(M+). The mass-to-charge ratio (m/z) of this peak corresponds to the molecular weight of the

compound.

Visual Representations
Logical Workflow for Molecular Weight Determination
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Caption: Workflow for determining the molecular weight of isopropyl methyl sulfide.

Signaling Pathway (Hypothetical)
As isopropyl methyl sulfide is not typically involved in biological signaling, a hypothetical

pathway is presented for illustrative purposes, demonstrating its potential interaction in a

metabolic context.

Isopropyl Methyl Sulfide Enzyme A
(e.g., Sulfoxidase)

Metabolism Metabolite X Downstream Cellular ResponseActivation
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Caption: Hypothetical metabolic pathway involving isopropyl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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